![molecular formula C5H9ClN4O2 B6603297 2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride CAS No. 2309449-00-9](/img/structure/B6603297.png)
2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride
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Description
“2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” is a white crystalline solid . It is often used as a precursor for pesticides and glyphosate (a broad-spectrum herbicide), as well as an organic synthesis reagent .
Synthesis Analysis
The synthesis of compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” often involves the use of succinic anhydride, aminoguanidine hydrochloride, and a variety of amines . Another method involves a Cu (I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and benzyl 2-azidoacetates .
Molecular Structure Analysis
The molecular structure of compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” can be characterized using various spectroscopic techniques, including vibrational (IR, Raman) and multinuclear (1H, 13C, 14N, 15N) NMR spectroscopy, and mass spectrometry .
Chemical Reactions Analysis
The chemical reactions involving compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” often involve the preparation of more energetic derivatives with azido and nitro groups, as well as a diazene bridge .
Physical And Chemical Properties Analysis
Compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” are thermally stable with decomposition onset temperatures ranging from 147–228 °C. They exhibit acceptable densities (1.77–1.80 g cm −3) and optimal oxygen balance .
Mechanism of Action
Compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” have been found to exhibit a wide spectrum of medicinal applications against several malignant cells, microorganisms, viruses, and their preventive actions are resistant to various enzymes . They have also shown significant antimicrobial activity against different microbial strains .
Future Directions
The future directions for compounds similar to “2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride” include the design and development of more selective and potent anticancer molecules . They could also serve as good lead compounds for further optimization and development of newer antimicrobial drugs .
properties
IUPAC Name |
2-amino-3-(2H-triazol-4-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2.ClH/c6-4(5(10)11)1-3-2-7-9-8-3;/h2,4H,1,6H2,(H,10,11)(H,7,8,9);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SURWAIYFPJMHQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNN=C1CC(C(=O)O)N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-3-(1H-1,2,3-triazol-4-yl)propanoic acid hydrochloride |
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